Cas no 158861-00-8 (3-(Cyclohexyloxy)-benzoic Acid)
158861-00-8 structure
3-(Cyclohexyloxy)-benzoic Acid Properties
Names and Identifiers
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- 3-(Cyclohexyloxy)benzoic acid
- 3-cyclohexyloxybenzoic acid
- AGN-PC-00OJCC
- AK120545
- Benzoic acid, 3-(cyclohexyloxy)-
- KB-233530
- MolPort-005-173-602
- SureCN930820
- 3-(Cyclohexyloxy)-benzoic acid
- +Expand
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- MFCD11116366
- SEYKRNISPOBNMJ-UHFFFAOYSA-N
- InChI=1S/C13H16O3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7H2,(H,14,15)
- C1CCC(CC1)OC2=CC=CC(=C2)C(=O)O
Computed Properties
- 220.10998
- 1
- 3
- 3
- 16
Experimental Properties
- 46.53
3-(Cyclohexyloxy)-benzoic Acid Price
3-(Cyclohexyloxy)-benzoic Acid Related Literature
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Alexis J. Torres,Rita Lucia Contento,Susana Gordo Lab Chip, 2013,13, 90-99
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Fei Liu,Juan Du,Da Song,Meiying Xu,Guoping Sun Chem. Commun., 2016,52, 4636-4639
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Neha Gupta,Taranjeet Kaur,Vandana Bhalla,Ripu D. Parihar,Puja Ohri,Gurcharan Kaur,Manoj Kumar Chem. Commun., 2017,53, 12646-12649
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Tetsuhiro Kudo,Hikaru Sotome,Jui-Kai Chen,Hiroshi Miyasaka Chem. Sci., 2023,14, 10087-10095
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Edikarlos Brasil,Beatriz G. de la Torre Org. Biomol. Chem., 2023,21, 8125-8135
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Jonas Elm,Jacob Lykkebo,Nils Carlsson,Erling Thyrhaug,Björn Åkerman,Thomas Just Sørensen,Kurt V. Mikkelsen,Bo W. Laursen Photochem. Photobiol. Sci., 2011,10, 1963-1973
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Dahai Liu Food Funct., 2021,12, 2044-2057
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Feng Wu,Xingping Zhou,Xinhai Yu RSC Adv., 2017,7, 35786-35794
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Jianzong Man,Kun Liu,Yehong Du,Xinyu Wang,Song Li,Zhongsheng Wen,Shijun Ji,Juncai Sun Nanoscale, 2022,14, 1195-1201
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